molecular formula C15H15BrO B8403324 1-(3-Bromo-phenyl)-1-m-tolyl-ethanol

1-(3-Bromo-phenyl)-1-m-tolyl-ethanol

Cat. No. B8403324
M. Wt: 291.18 g/mol
InChI Key: NSVBDSOUPVJZIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromo-phenyl)-1-m-tolyl-ethanol is a useful research compound. Its molecular formula is C15H15BrO and its molecular weight is 291.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Bromo-phenyl)-1-m-tolyl-ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Bromo-phenyl)-1-m-tolyl-ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Bromo-phenyl)-1-m-tolyl-ethanol

Molecular Formula

C15H15BrO

Molecular Weight

291.18 g/mol

IUPAC Name

1-(3-bromophenyl)-1-(3-methylphenyl)ethanol

InChI

InChI=1S/C15H15BrO/c1-11-5-3-6-12(9-11)15(2,17)13-7-4-8-14(16)10-13/h3-10,17H,1-2H3

InChI Key

NSVBDSOUPVJZIB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C(C)(C2=CC(=CC=C2)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an analogous reaction sequence to that described for Building Block C, the reaction of 3-methyl phenylmagnesium bromide with 3-bromoacetophenone yielded the 1-(3-bromo-phenyl)-1-m-tolyl-ethanol which was used as crude material in the following elimination reaction with a catalytic amount of p-toluenesulfonic acid to yield the title compound (yield: 66% of theory) as a colourless oil. TLC: Rf: 0.83 (silica gel; heptane:ethyl acetate=4:1, UV, 254 nm).
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